Cas no 1805021-74-2 (4-Amino-3-(difluoromethyl)-2-nitro-6-(trifluoromethyl)pyridine)

• Product Name: 4-Amino-3-(difluoromethyl)-2-nitro-6-(trifluoromethyl)pyridine
• CAS No: 1805021-74-2
• MF: C₇H₄F₅N₃O₂
• MW: 257.11757850647
• CID: 4855686
• Update Time: 2025-10-05

4-Amino-3-(difluoromethyl)-2-nitro-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-(difluoromethyl)-2-nitro-6-(trifluoromethyl)pyridine

• Inchi： 1S/C7H4F5N3O2/c8-5(9)4-2(13)1-3(7(10,11)12)14-6(4)15(16)17/h1,5H,(H2,13,14)
• InChI Key： VUFCECBEPWEHQQ-UHFFFAOYSA-N
• SMILES： FC(C1C([N+](=O)[O-])=NC(C(F)(F)F)=CC=1N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 292
• XLogP3: 1.9
• Topological Polar Surface Area: 84.7

Additional information on 4-Amino-3-(difluoromethyl)-2-nitro-6-(trifluoromethyl)pyridine

Comprehensive Overview of 4-Amino-3-(difluoromethyl)-2-nitro-6-(trifluoromethyl)pyridine (CAS No. 1805021-74-2)

4-Amino-3-(difluoromethyl)-2-nitro-6-(trifluoromethyl)pyridine (CAS No. 1805021-74-2) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique nitro and trifluoromethyl functional groups, has garnered attention for its potential in drug discovery and crop protection. Its molecular structure, featuring difluoromethyl and amino substituents, makes it a valuable intermediate for synthesizing novel bioactive molecules.

In recent years, the demand for fluorinated pyridines like 4-Amino-3-(difluoromethyl)-2-nitro-6-(trifluoromethyl)pyridine has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its role as a building block for small-molecule inhibitors targeting enzymes and receptors. The compound's nitro group also offers reactivity for further functionalization, enabling the creation of diverse chemical libraries for high-throughput screening.

The agrochemical industry has explored 4-Amino-3-(difluoromethyl)-2-nitro-6-(trifluoromethyl)pyridine as a precursor for herbicides and pesticides. Its trifluoromethyl moiety is known to improve lipophilicity, facilitating better penetration through plant cell membranes. This property aligns with the growing need for eco-friendly crop protection solutions, a hot topic in sustainable agriculture. Farmers and researchers frequently search for efficient agrochemical intermediates, making this compound a subject of interest in online forums and scientific databases.

From a synthetic chemistry perspective, the preparation of 4-Amino-3-(difluoromethyl)-2-nitro-6-(trifluoromethyl)pyridine involves multi-step reactions, including nitration, amination, and fluorination. Optimizing these processes is a key focus for manufacturers aiming to improve yield and purity. The compound's CAS No. 1805021-74-2 is often queried in chemical databases like SciFinder and Reaxys, reflecting its relevance in academic and industrial research.

Environmental and regulatory considerations are also critical when discussing 4-Amino-3-(difluoromethyl)-2-nitro-6-(trifluoromethyl)pyridine. The compound's fluorine atoms contribute to its persistence in the environment, prompting studies on its biodegradation and ecotoxicity. These aspects are frequently searched by environmental scientists and regulatory bodies, emphasizing the need for balanced innovation and sustainability.

In summary, 4-Amino-3-(difluoromethyl)-2-nitro-6-(trifluoromethyl)pyridine (CAS No. 1805021-74-2) is a versatile compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features and reactivity profile make it a valuable tool for researchers addressing modern challenges in drug development and sustainable agriculture. As interest in fluorinated compounds continues to rise, this pyridine derivative is poised to remain a focal point in scientific and industrial advancements.